Cas no 21689-53-2 (3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate)

• Product Name: 3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate
• CAS No: 21689-53-2
• MF: C₄H₈N₄O₅S
• MW: 224.195118904114
• CID: 2836015
• PubChem ID: 234619
• Update Time: 2025-04-21

3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate Chemical and Physical Properties

Names and Identifiers

• 329351-43-1
• UNII-DY1UXE1VGT
• 1H-Pyrazole-4-carboxamide, 3-amino-, sulfate (1:1)
• MFCD03425472
• DTXSID20284007
• AKOS037644787
• EN300-37158572
• 5-Amino-1h-pyrazole-4-carboxylicamidesulfate
• 21689-53-2
• 3-amino-4-pyrazole-carboxamide sulphate
• AS-54533
• 3-Amino-1H-pyrazole-4-carboxamide hemisulphate
• 5-Amino-1h-pyrazole-4-carboxylic amide sulfate
• 5-amino-1H-pyrazole-4-carboxamide; sulfuric acid
• DY1UXE1VGT
• AKOS025312306
• 1h-pyrazole-4-carboxamide, 3-amino-, sulfate(2:1)
• 3-Aminopyrazole-4-carboxamide sulfate
• NSC-34839
• 5-Amino-1H-pyrazole-4-carboxamide.sulfate salt, AldrichCPR
• 3-amino-4-pyrazolecarboxamide sulphate
• SCHEMBL7960678
• NSC-211338
• 3-Amino-4-carboxamidopyrazole monosulfate
• 3-Amino-4-carboxamidopyrazolium Hydrogen Sulfate
• NSC34839
• NSC211338
• Discontinued, see A629135
• 5-amino-1H-pyrazole-4-carboxamide sulfate
• RHMSRJURIHDMNK-UHFFFAOYSA-N
• CS-0210576
• S11494
• 5-amino-1H-pyrazole-4-carboxamide;sulfuric acid

• Inchi： 1S/C4H6N4O.H2O4S/c5-3-2(4(6)9)1-7-8-3;1-5(2,3)4/h1H,(H2,6,9)(H3,5,7,8);(H2,1,2,3,4)
• InChI Key： RHMSRJURIHDMNK-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.O=C(C1C=NNC=1N)N

Computed Properties

• Exact Mass: 224.02154054Da
• Monoisotopic Mass: 224.02154054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181Ų